Cas no 1806522-68-8 (4-Amino-2-hydroxyphenylpropanal)

• Product Name: 4-Amino-2-hydroxyphenylpropanal
• CAS No: 1806522-68-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 4962197
• Update Time: 2025-08-05

4-Amino-2-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-hydroxyphenylpropanal

• Inchi： 1S/C9H11NO2/c1-6(5-11)8-3-2-7(10)4-9(8)12/h2-6,12H,10H2,1H3
• InChI Key： ZMPNFVHSWPHCIB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C=O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 0.9
• Topological Polar Surface Area: 63.3

Additional information on 4-Amino-2-hydroxyphenylpropanal

Chemical Profile of 4-Amino-2-hydroxyphenylpropanal (CAS No. 1806522-68-8)

4-Amino-2-hydroxyphenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1806522-68-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a unique structural framework comprising an aromatic ring substituted with both an amino group and a hydroxyl group, coupled with an aldehyde functionality at the propyl side chain. Such a molecular architecture positions it as a versatile intermediate in the synthesis of more complex pharmacophores, particularly those relevant to medicinal chemistry and drug development.

The compound’s dual functionality—the presence of both an amino group (–NH₂) and a hydroxyl group (–OH)—makes it a valuable precursor for further chemical modifications. The aldehyde group (–CHO) is particularly reactive, enabling condensation reactions, oxidation to carboxylic acids, or reduction to primary alcohols. In contrast, the aromatic ring itself can undergo various electrophilic or nucleophilic substitutions, while the hydroxyl-bearing aromatic ring can participate in hydrogen bonding interactions, influencing its solubility and reactivity in biological systems.

4-Amino-2-hydroxyphenylpropanal has garnered attention in recent years due to its potential applications in the synthesis of bioactive molecules. One notable area of interest is its role as a building block for kinase inhibitors, which are critical in targeted cancer therapies. The combination of an amino group and an aldehyde moiety allows for facile coupling with heterocyclic scaffolds or other aromatic units via Schiff base formation or reductive amination, yielding compounds with enhanced binding affinity to protein targets.

Recent studies have highlighted the compound’s utility in designing novel antimicrobial agents. The presence of both hydrophilic (amino and hydroxyl) and lipophilic (aldehyde) regions enhances its interaction with bacterial cell membranes or enzymatic active sites. For instance, derivatives of this compound have been explored as inhibitors of bacterial gyrase and topoisomerase enzymes, which are essential for DNA replication in pathogens. The structural motif’s ability to mimic natural substrates or interfere with key enzymatic processes makes it a promising scaffold for developing next-generation antibiotics.

The pharmaceutical industry has also investigated 4-Amino-2-hydroxyphenylpropanal as a precursor for central nervous system (CNS) therapeutics. The aromatic system’s capacity to cross the blood-brain barrier, coupled with its ability to modulate neurotransmitter receptors or enzyme activity, suggests its relevance in treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease. Functional derivatives have been screened for their potential to inhibit acetylcholinesterase or monoamine oxidase enzymes, which play pivotal roles in maintaining neuronal function.

In synthetic organic chemistry, 4-Amino-2-hydroxyphenylpropanal serves as a key intermediate in multi-step pathways leading to complex molecules. Its synthesis typically involves functional group transformations starting from readily available phenolic precursors. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. For example, asymmetric hydrogenation techniques have been employed to introduce chirality at the propyl side chain, expanding its utility in chiral drug synthesis.

The compound’s reactivity also extends to material science applications. Its ability to form stable coordination complexes with metal ions has been exploited in designing metal-organic frameworks (MOFs) or supramolecular assemblies with potential uses in catalysis or sensing technologies. Additionally, its incorporation into polymer matrices can enhance material properties such as thermal stability or mechanical strength due to hydrogen bonding interactions between polymer chains.

4-Amino-2-hydroxyphenylpropanal’s role in drug discovery continues to evolve alongside advancements in computational chemistry and high-throughput screening methodologies. Machine learning models have been trained on large datasets containing this compound’s derivatives to predict their biological activity against diverse targets. Such computational approaches accelerate virtual screening processes, enabling researchers to identify promising candidates for experimental validation much faster than traditional methods alone.

The safety profile of 4-Amino-2-hydroxyphenylpropanal is another critical consideration during its development and application. While not classified as hazardous under standard conditions, proper handling protocols must be followed due to its reactivity—particularly when exposed to strong oxidizing agents or bases that could lead to decomposition or exothermic reactions. Industrial-scale production requires stringent quality control measures to ensure consistency and purity throughout manufacturing processes.

In conclusion,4-Amino-2-hydroxyphenylpropanal (CAS No. 1806522-68-8) represents a multifaceted compound with broad utility across pharmaceuticals,bioorganic synthesis,and advanced materials research.Several recent studies underscore its importance as an intermediate for developing innovative therapeutics ranging from antibiotics toward neuroprotective agents.Due continued exploration into novel synthetic methodologies alongside computational drug design approaches will likely expand upon current applications making this chemical even more integral within future medicinal chemistry endeavors.